Cas no 1261855-62-2 (5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester)

• Product Name: 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester
• CAS No: 1261855-62-2
• MF: C₁₇H₁₂F₆O₂
• MW: 362.266406059265
• CID: 4994863
• Update Time: 2025-08-05

5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester

• Inchi： 1S/C17H12F6O2/c1-2-25-15(24)12-7-11(8-14(9-12)17(21,22)23)10-3-5-13(6-4-10)16(18,19)20/h3-9H,2H2,1H3
• InChI Key： NGEZPCISZGMIGY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C=C(C=1)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 451
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3

Additional information on 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester

Introduction to 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester (CAS No. 1261855-62-2)

5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester, with the CAS number 1261855-62-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound belongs to the biphenyl derivatives family, characterized by its unique structural features that include multiple trifluoromethyl groups and a carboxylic acid ethyl ester functional group. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The molecular structure of 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester consists of two benzene rings connected by a single bond, with each ring substituted with three trifluoromethyl groups at the 4-position and 3-position, respectively. The carboxylic acid ethyl ester group is attached to one of the benzene rings, further enhancing its reactivity and utility in synthetic chemistry. This structural configuration not only contributes to its stability but also allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester has been extensively studied for its potential applications in pharmaceutical development. The trifluoromethyl group is known to influence the electronic properties and metabolic stability of molecules, making it a common moiety in drug design. For instance, compounds containing trifluoromethyl groups often exhibit enhanced binding affinity to biological targets and improved pharmacokinetic profiles. This has led to increased interest in biphenyl derivatives as candidates for treating various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel ligands for metal-organic frameworks (MOFs) and other advanced materials. These materials have applications in gas storage, catalysis, and even electronics due to their unique porosity and tunable properties. The trifluoromethyl groups contribute to the thermal stability and hydrophobicity of these materials, making them particularly suitable for harsh environments.

The carboxylic acid ethyl ester functionality in 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester also provides opportunities for further chemical transformations. It can be hydrolyzed to form a free carboxylic acid or converted into other derivatives such as amides or esters. These transformations are crucial in drug discovery pipelines, where intermediates often need to be modified to optimize their biological activity. The versatility of this compound makes it an indispensable tool in synthetic organic chemistry.

Recent advancements in computational chemistry have further highlighted the significance of 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester. Molecular modeling studies have revealed that the presence of multiple trifluoromethyl groups enhances the rigidity of the biphenyl core, which can be beneficial for designing molecules with specific binding affinities. Additionally, computational techniques have been used to predict the metabolic pathways of this compound, aiding in the optimization of drug candidates to minimize toxicity.

In conclusion, 5,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester (CAS No. 1261855-62-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for developing novel drugs and advanced materials. As research continues to uncover new methodologies for utilizing this compound, its importance is likely to grow even further.